Cas no 1060330-10-0 (2-(2-methoxyphenoxy)-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}acetamide)

• Product Name: 2-(2-methoxyphenoxy)-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}acetamide
• CAS No: 1060330-10-0
• MF: C₂₁H₂₄N₂O₅
• MW: 384.425665855408
• CID: 6528447
• PubChem ID: 25861400
• Update Time: 2025-10-24

2-(2-methoxyphenoxy)-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenoxy)-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}acetamide
• AKOS024497663
• 2-(2-methoxyphenoxy)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}acetamide
• 2-(2-methoxyphenoxy)-N-(4-(2-morpholino-2-oxoethyl)phenyl)acetamide
• F5097-0236
• VU0635214-1
• 2-(2-methoxyphenoxy)-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]acetamide
• 1060330-10-0

• Inchi： 1S/C21H24N2O5/c1-26-18-4-2-3-5-19(18)28-15-20(24)22-17-8-6-16(7-9-17)14-21(25)23-10-12-27-13-11-23/h2-9H,10-15H2,1H3,(H,22,24)
• InChI Key： JEFKVNLUAXXHDJ-UHFFFAOYSA-N
• SMILES： O1CCN(C(CC2C=CC(=CC=2)NC(COC2C=CC=CC=2OC)=O)=O)CC1

Computed Properties

• Exact Mass: 384.16852187g/mol
• Monoisotopic Mass: 384.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-methoxyphenoxy)-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}acetamide

Introduction to 2-(2-methoxyphenoxy)-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}acetamide (CAS No. 1060330-10-0) and Its Emerging Applications in Chemical Biology

The compound 2-(2-methoxyphenoxy)-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}acetamide (CAS No. 1060330-10-0) represents a fascinating intersection of medicinal chemistry and pharmacological innovation. As a structurally complex molecule, it has garnered significant attention in recent years due to its potential therapeutic applications and mechanistic insights into biological pathways. This introduction delves into the compound's chemical properties, pharmacological significance, and its relevance to cutting-edge research in the field.

At its core, 2-(2-methoxyphenoxy)-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}acetamide is characterized by its intricate molecular framework, which includes a phenoxy group linked to an acetamide moiety. The presence of a morpholine ring further enhances its structural complexity, contributing to unique physicochemical properties that may influence its biological activity. Such structural features are often exploited in drug design to modulate target interactions and improve pharmacokinetic profiles.

In the realm of chemical biology, this compound has been explored for its potential role in modulating key signaling pathways implicated in various diseases. Recent studies have highlighted its interaction with enzymes and receptors involved in inflammation, pain perception, and neurodegenerative disorders. The acetamide group, a common pharmacophore in medicinal chemistry, is particularly noteworthy for its ability to engage with biological targets through hydrogen bonding and other non-covalent interactions.

The morpholin-4-yl substituent appended to the phenyl ring introduces an additional layer of complexity, potentially influencing both solubility and metabolic stability. This structural motif has been widely used in the development of bioactive molecules due to its ability to enhance binding affinity and selectivity. In particular, derivatives of morpholine have shown promise in targeting enzymes such as kinases and phosphodiesterases, which are central to many pathological processes.

Recent advancements in computational chemistry have enabled more precise predictions of the compound's behavior in biological systems. Molecular docking studies suggest that 2-(2-methoxyphenoxy)-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}acetamide may interact with proteins involved in cellular communication and stress response mechanisms. These interactions could underpin its potential therapeutic utility in conditions characterized by dysregulated signaling.

From a synthetic perspective, the preparation of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The integration of phenoxy, acetamide, and morpholine moieties into a single molecular entity exemplifies the sophistication of contemporary drug discovery approaches. Such synthetic strategies are crucial for generating novel scaffolds with tailored biological activities.

The compound's relevance extends beyond academic research, as it serves as a valuable tool for medicinal chemists seeking to develop next-generation therapeutics. Its unique structural features make it amenable to derivatization, allowing researchers to fine-tune its pharmacological profile. This flexibility is particularly important in an era where personalized medicine demands highly specific molecular entities.

Emerging evidence from preclinical studies indicates that derivatives of this class may exhibit anti-inflammatory and analgesic properties. The modulation of inflammatory pathways by small molecules like 2-(2-methoxyphenoxy)-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}acetamide holds promise for addressing chronic inflammatory conditions with greater efficacy and fewer side effects compared to conventional treatments.

In conclusion, 2-(2-methoxyphenoxy)-N-{4-2-(morpholin-4-yl)-2-oxoethylphenyl}acetamide (CAS No. 1060330-10-0) stands as a testament to the power of interdisciplinary research in chemical biology. Its complex structure, coupled with promising pharmacological attributes, positions it as a compelling candidate for further investigation. As our understanding of disease mechanisms deepens, compounds like this one will continue to play a pivotal role in shaping the future of therapeutic intervention.